1-(3-fluoro-6-methoxypyridin-2-yl)methanamine
Overview
Description
1-(3-Fluoro-6-methoxypyridin-2-yl)methanamine is a chemical compound with the molecular formula C7H9FN2O and a molecular weight of 156.16 g/mol It is characterized by the presence of a fluorine atom and a methoxy group attached to a pyridine ring, along with a methanamine group
Preparation Methods
The synthesis of 1-(3-fluoro-6-methoxypyridin-2-yl)methanamine typically involves the following steps:
Starting Materials: The synthesis begins with commercially available starting materials such as 3-fluoro-6-methoxypyridine.
Reaction Conditions: The key step involves the introduction of the methanamine group to the pyridine ring. This can be achieved through nucleophilic substitution reactions using reagents like methanamine under controlled conditions.
Industrial Production: Industrial production methods may involve optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
1-(3-fluoro-6-methoxypyridin-2-yl)methanamine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxidized products.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.
Scientific Research Applications
1-(3-fluoro-6-methoxypyridin-2-yl)methanamine has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.
Industry: It is used in the production of various chemical products and materials.
Mechanism of Action
The mechanism of action of 1-(3-fluoro-6-methoxypyridin-2-yl)methanamine involves its interaction with specific molecular targets and pathways:
Comparison with Similar Compounds
1-(3-fluoro-6-methoxypyridin-2-yl)methanamine can be compared with other similar compounds, such as:
1-(3-chloro-6-methoxypyridin-2-yl)methanamine: Similar structure but with a chlorine atom instead of fluorine.
1-(3-bromo-6-methoxypyridin-2-yl)methanamine: Similar structure but with a bromine atom instead of fluorine.
1-(3-fluoro-6-hydroxypyridin-2-yl)methanamine: Similar structure but with a hydroxyl group instead of a methoxy group.
The uniqueness of this compound lies in its specific combination of substituents, which can influence its chemical reactivity and biological activity .
Properties
CAS No. |
1784429-44-2 |
|---|---|
Molecular Formula |
C7H9FN2O |
Molecular Weight |
156.2 |
Purity |
95 |
Origin of Product |
United States |
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